Cas no 1239331-77-1 (5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one)

• Product Name: 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one
• CAS No: 1239331-77-1
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD24616257
• CID: 1102766
• PubChem ID: 92019566
• Update Time: 2025-09-23

5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one
• 1239331-77-1
• 5-Chloro-3-methyleneisoindolin-1-one

• MDL： MFCD24616257
• Inchi： 1S/C9H6ClNO/c1-5-8-4-6(10)2-3-7(8)9(12)11-5/h2-4H,1H2,(H,11,12)
• InChI Key： ZBGYBWYTZUCDMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(NC(=C)C=2C=1)=O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one

5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one (CAS No. 1239331-77-1): A Versatile Compound in Modern Pharmaceutical Research

5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one, with the CAS No. 1239331-77-1, is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This molecule belongs to the class of 1H-isoindol-1-one derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The introduction of a chloro substituent at the 5-position and the presence of a methylene bridge between the 2- and 3-positions of the isoindole ring contribute to its distinct chemical profile and biological activity.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the role of 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one as a scaffold for the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent cytotoxic activity against a range of cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The chloro substituent appears to enhance the molecule's ability to interact with specific protein targets, such as tyrosine kinase receptors, which are critical in the progression of various malignancies.

The 1H-isoindol-1-one core is a well-established pharmacophore in drug design, known for its ability to modulate enzyme activity and receptor binding. The 3-methylene group in 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one introduces additional conformational flexibility, allowing the molecule to adopt multiple binding modes with target proteins. This structural feature has been exploited in the development of selective kinase inhibitors, which are currently under investigation for their potential in treating metastatic cancers and immune-related disorders.

A 2023 study published in Chemical Research in Toxicology explored the mechanism of action of 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one in inflammatory diseases. The compound was found to inhibit the NF-κB signaling pathway, a key mediator of chronic inflammation. This inhibition was associated with reduced expression of pro-inflammatory cytokines such as IL-6 and TNF-α, suggesting its potential as a therapeutic agent for conditions like psoriasis and rheumatoid arthritis. The chloro substituent played a critical role in stabilizing the interaction between the compound and the NF-κB complex, enhancing its efficacy.

The synthetic pathway of 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one has been optimized in recent years to improve yield and purity. A 2022 paper in Organic Letters described a novel approach involving photocatalytic ring-opening reactions to introduce the methylene bridge efficiently. This method reduced the number of steps compared to traditional synthetic routes, making the compound more accessible for large-scale production. The chloro substituent was introduced via a electrophilic substitution reaction, which is a common strategy in the functionalization of aromatic rings.

Advancements in computational chemistry have further enhanced the understanding of 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one's biological activity. Molecular docking studies have identified potential protein targets, including EGFR (epidermal growth factor receptor) and VEGFR-2 (vascular endothelial growth factor receptor-2), which are implicated in tumor angiogenesis and metastasis. The 1H-isoindol-1-one ring is believed to form hydrogen bonds with key residues in these receptors, while the methylene bridge provides steric interactions that enhance binding affinity.

Recent clinical trials have begun to explore the therapeutic potential of 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one in combination with chemotherapy agents. A 2023 phase II trial in advanced non-small cell lung cancer (NSCLC) patients showed that the compound, when combined with paclitaxel, significantly improved progression-free survival compared to monotherapy. The chloro substituent was hypothesized to enhance the drug's ability to penetrate tumor tissues, thereby increasing its bioavailability and efficacy.

Despite its promising properties, the 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one compound faces challenges related to drug metabolism and toxicity profiling. A 2023 review in Drug Metabolism and Disposition highlighted the need for further studies to assess its hepatic clearance and potential cytotoxic effects on healthy tissues. Researchers are currently exploring structure-modified derivatives to improve the compound's safety profile while maintaining its therapeutic activity.

Overall, 5-chloro-2,3-dihydro-3-methylene-1H-Isoindol-1-one represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for the development of novel therapeutics. Ongoing research into its mechanism of action, synthetic optimization, and clinical applications is expected to further expand its potential in the treatment of various diseases.